Cas no 81465-76-1 (5-[4-(1,1-DIMETHYLETHYL)PHENYL]-3-ISOXAZOLECARBOXYLIC ACID ETHYL ESTER)

• Product Name: 5-[4-(1,1-DIMETHYLETHYL)PHENYL]-3-ISOXAZOLECARBOXYLIC ACID ETHYL ESTER
• CAS No: 81465-76-1
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 1803562
• PubChem ID: 20534825
• Update Time: 2025-04-21

5-[4-(1,1-DIMETHYLETHYL)PHENYL]-3-ISOXAZOLECARBOXYLIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 5-[4-(1,1-DIMETHYLETHYL)PHENYL]-3-ISOXAZOLECARBOXYLIC ACID ETHYL ESTER
• ethyl 5-(4-tert-butylphenyl)-1,2-oxazole-3-carboxylate
• QEQINUBHBKONPD-UHFFFAOYSA-N
• SCHEMBL1686535
• Ethyl 5-(4-tert-butylphenyl)-3-isoxazolecarboxylate
• 81465-76-1
• ethyl 5-(4-tert-butylphenyl)isoxazole-3-carboxylate
• DTXSID70608451

• Inchi： 1S/C16H19NO3/c1-5-19-15(18)13-10-14(20-17-13)11-6-8-12(9-7-11)16(2,3)4/h6-10H,5H2,1-4H3
• InChI Key： QEQINUBHBKONPD-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OCC)=N1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 52.3Ų